Cas no 77059-14-4 (Cholan-24-oic acid,6-hydroxy-, (5a,6a)- (9CI))

• Product Name: Cholan-24-oic acid,6-hydroxy-, (5a,6a)- (9CI)
• CAS No: 77059-14-4
• MF: C₂₄H₄₀O₃
• MW: 376.57260799408
• CID: 568139
• PubChem ID: 5283806
• Update Time: 2025-04-19

Cholan-24-oic acid,6-hydroxy-, (5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,6-hydroxy-, (5a,6a)- (9CI)
• 6-hydroxycholanoic acid
• (4R)-4-[(8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 77059-14-4
• 6-Hydroxy-5alpha-cholanoic acid
• 6a-Hydroxy-5a-cholan-24-oic acid
• DTXSID20998339
• Q63391894
• 6-Hydroxycholan-24-oic acid (5alpha,6alpha)-
• 6-hydroxycholan-24-oic acid
• Cholan-24-oic acid, 6-hydroxy-, (5alpha,6alpha)-
• 6alpha-Hydroxy-5alpha-cholan-24-oic Acid
• (4R)-4-[(5S,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• LMST04010009

• Inchi： 1S/C24H40O3/c1-15(7-10-22(26)27)17-8-9-18-16-14-21(25)20-6-4-5-12-23(20,2)19(16)11-13-24(17,18)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19+,20-,21+,23-,24-/m1/s1
• InChI Key： AOZMFMMOEOBOTA-JHFIDHCDSA-N
• SMILES： O[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]32)[C@@]2(C)CCCC[C@@H]21

Computed Properties

• Exact Mass: 376.29774513g/mol
• Monoisotopic Mass: 376.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives